Cas no 14511-09-2 (2-Benzoxazolecarboxamide, 6-methoxy-)
2-Benzoxazolecarboxamide, 6-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 2-Benzoxazolecarboxamide, 6-methoxy-
- 6-Methoxybenzo[d]oxazole-2-carboxamide
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- Inchi: 1S/C9H8N2O3/c1-13-5-2-3-6-7(4-5)14-9(11-6)8(10)12/h2-4H,1H3,(H2,10,12)
- InChI Key: TYEFJKIIHCKSOK-UHFFFAOYSA-N
- SMILES: O1C(C(N)=O)=NC2C=CC(=CC1=2)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- XLogP3: 0.9
- Topological Polar Surface Area: 78.4
2-Benzoxazolecarboxamide, 6-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081003353-250mg |
6-Methoxybenzo[d]oxazole-2-carboxamide |
14511-09-2 | 98% | 250mg |
$5,282.46 | 2022-04-02 | |
| Alichem | A081003353-500mg |
6-Methoxybenzo[d]oxazole-2-carboxamide |
14511-09-2 | 98% | 500mg |
$7,771.56 | 2022-04-02 | |
| Alichem | A081003353-1g |
6-Methoxybenzo[d]oxazole-2-carboxamide |
14511-09-2 | 98% | 1g |
$14,316.77 | 2022-04-02 |
2-Benzoxazolecarboxamide, 6-methoxy- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 2-Benzoxazolecarboxamide, 6-methoxy-
2-Benzoxazolecarboxamide, 6-methoxy-
2-Benzoxazolecarboxamide, 6-methoxy- (CAS No. 14511-09-2) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoxazole ring substituted with a methoxy group at the 6-position and a carboxamide group at the 2-position. The benzoxazole core of this molecule is a fused bicyclic system consisting of a benzene ring and an oxazole ring, which contributes to its distinctive electronic properties and reactivity.
The 6-methoxy substitution on the benzoxazole ring plays a crucial role in modulating the electronic properties of the compound. The methoxy group is an electron-donating substituent, which can influence the reactivity of the molecule in various chemical reactions. Additionally, the carboxamide group at the 2-position introduces hydrogen bonding capabilities, making this compound potentially useful in applications that require strong intermolecular interactions.
Recent studies have highlighted the potential of 2-Benzoxazolecarboxamide, 6-methoxy- in drug discovery and materials science. In drug discovery, researchers have explored its ability to act as a scaffold for designing bioactive molecules. For instance, its structural features make it a promising candidate for targeting specific proteins or enzymes involved in diseases such as cancer or neurodegenerative disorders. The benzoxazole core has been shown to exhibit anti-inflammatory and antioxidant properties, further underscoring its potential in therapeutic applications.
In materials science, 2-Benzoxazolecarboxamide, 6-methoxy- has been investigated for its role in creating advanced materials with tailored properties. Its ability to form hydrogen bonds makes it a suitable candidate for designing supramolecular assemblies or self-healing materials. Furthermore, the compound's electronic properties have been leveraged in the development of organic semiconductors and light-emitting materials.
The synthesis of 2-Benzoxazolecarboxamide, 6-methoxy- typically involves multi-step organic reactions. A common approach includes the preparation of the benzoxazole ring followed by substitution reactions to introduce the methoxy and carboxamide groups. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently for various applications.
One of the most exciting recent developments involving 2-Benzoxazolecarboxamide, 6-methoxy- is its use in creating stimuli-responsive materials. By incorporating this compound into polymer networks, scientists have demonstrated materials that can respond to external stimuli such as light or temperature changes. These materials hold promise for applications in sensors, actuators, and smart packaging systems.
In conclusion, 2-Benzoxazolecarboxamide, 6-methoxy- (CAS No. 14511-09-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and practical innovations. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing modern chemistry and materials science.
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